Cas no 1253398-56-9 (2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide)

2-(4H-3,1-Benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide is a specialized organic compound featuring a benzothiazine core functionalized with a sulfanylacetamide moiety. Its molecular structure, incorporating both a cyanomethyl and phenyl substituent, offers unique reactivity and potential applications in medicinal chemistry and agrochemical research. The compound’s thioether linkage and electron-withdrawing cyano group enhance its versatility as an intermediate in heterocyclic synthesis. Its well-defined chemical properties make it suitable for studies targeting enzyme inhibition or ligand design. The product is characterized by high purity and stability, ensuring reliable performance in experimental settings. Researchers value its structural complexity for developing novel bioactive molecules.

2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide structure

1253398-56-9 structure

Product Name:2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide

CAS No:1253398-56-9

MF:C₁₈H₁₅N₃OS₂

MW:353.46120095253

CID:6459275

PubChem ID:29954816

Update Time:2025-11-02

2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

- EN300-26681087
- Z113973874
- AKOS008060189
- 2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide
- 1253398-56-9
- Inchi： 1S/C18H15N3OS2/c19-10-11-21(15-7-2-1-3-8-15)17(22)13-24-18-20-16-9-5-4-6-14(16)12-23-18/h1-9H,11-13H2
- InChI Key： SRGTWVMBIZEPIQ-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=CC=CC=2C1)SCC(N(CC#N)C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 353.06565446g/mol
Monoisotopic Mass: 353.06565446g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 522
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 107Å²

2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26681087-0.05g	2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide	1253398-56-9	95.0%	0.05g	$212.0	2025-03-20

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Additional information on 2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide

Comprehensive Overview of 2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide (CAS No. 1253398-56-9)

2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide (CAS No. 1253398-56-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a benzothiazine core, a sulfanyl linker, and a cyanomethyl-phenylacetamide moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to bioactive scaffolds.

The compound's molecular formula and structural complexity contribute to its diverse reactivity profile. With the rise of AI-driven drug design and computational chemistry, 1253398-56-9 has become a subject of virtual screening studies. Scientists frequently search for "benzothiazine derivatives in drug discovery" or "sulfanyl-acetamide applications," reflecting its relevance in modern medicinal chemistry. Its solubility, stability, and synthetic accessibility are also key discussion points in academic forums.

In material science, 2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide is explored for its potential in organic electronics due to its conjugated system. The compound’s thermal properties and photophysical behavior align with the growing demand for sustainable materials, a hot topic in green chemistry. Searches like "benzothiazine-based semiconductors" or "N-phenylacetamide derivatives for OLEDs" highlight its interdisciplinary appeal.

From a commercial perspective, suppliers of CAS 1253398-56-9 emphasize its high purity (>98%) and suitability for high-throughput screening. The compound’s patent landscape reveals its inclusion in several pharmaceutical formulations, particularly for metabolic disorders. Industry reports often link it to "next-generation small molecule therapeutics," catering to investors tracking biotech innovations.

Environmental and safety studies confirm that 1253398-56-9 complies with standard laboratory handling protocols. Unlike volatile or hazardous compounds, it poses minimal risks when stored under recommended conditions (e.g., inert atmosphere, -20°C). This aligns with the increasing focus on "benign-by-design chemicals" in regulatory discussions.

Future research directions for 2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(cyanomethyl)-N-phenylacetamide may explore its structure-activity relationships (SAR) through fragment-based drug design. With the rise of personalized medicine, its derivatization potential could address unmet medical needs, as suggested by trending queries like "tailored kinase inhibitors." Collaborative efforts between academia and industry will likely drive its commercialization.

In summary, CAS 1253398-56-9 represents a compelling case study in multifunctional organic synthesis. Its dual utility in life sciences and advanced materials, combined with compliance with safety standards, positions it as a valuable asset for researchers navigating the frontiers of molecular innovation.